Furan-2-yl(4-(6-nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone
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Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, acylation of 1,3-benzothiazol-6-amine with furan-2-carbonyl chloride in propan-2-ol gave N-(1,3-benzothiazol-6-yl)furan-2-carboxamide which was converted to the corresponding thioamide by treatment with excess P2S5 in anhydrous toluene .Scientific Research Applications
Antibacterial Activity
Furan derivatives have been recognized for their remarkable antibacterial activity . They have been used in the creation of numerous innovative antibacterial agents to combat microbial resistance . Furan derivatives with small aryl or heteroaryl groups and non-bulky non-polar substituents have shown effectiveness in inhibiting the growth of gram-positive bacteria .
Antimicrobial Activity
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics, and as a result, they have been employed as medicines in a number of distinct disease areas . They have been used in the fight against bacterial strain-caused infection .
Anti-Ulcer Activity
Furan has a variety of therapeutic advantages, such as anti-ulcer . This makes it a valuable compound in the treatment of ulcers .
Diuretic Activity
Furan derivatives have also been recognized for their diuretic activity . This makes them useful in the treatment of conditions that benefit from increased urine production .
Muscle Relaxant Activity
Furan derivatives have been found to have muscle relaxant properties . This makes them potentially useful in the treatment of conditions that involve muscle spasms or tension .
Anti-Inflammatory Activity
Furan derivatives have been found to have anti-inflammatory properties . This makes them potentially useful in the treatment of conditions that involve inflammation .
Antidepressant and Anti-Anxiety Activity
Furan derivatives have been found to have antidepressant and anti-anxiety properties . This makes them potentially useful in the treatment of mental health conditions such as depression and anxiety .
Anticancer Activity
Furan derivatives have been found to have anticancer properties . This makes them potentially useful in the treatment of various types of cancer .
properties
IUPAC Name |
furan-2-yl-[4-(6-nitro-1,3-benzothiazol-2-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O4S/c21-15(13-2-1-9-24-13)18-5-7-19(8-6-18)16-17-12-4-3-11(20(22)23)10-14(12)25-16/h1-4,9-10H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODZLZXCYTNVHAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-])C(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Furan-2-yl(4-(6-nitrobenzo[d]thiazol-2-yl)piperazin-1-yl)methanone |
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